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Compound of Interest

Compound Name: TCAC 28

Cat. No.: B611240

Audience: Researchers, scientists, and drug development professionals.

Core Principle: Epigenetic Modulation via BET
Bromodomain Inhibition

TC AC 28 is a high-affinity ligand for the bromodomain and extra-terminal domain (BET) family
of proteins, specifically showing selective binding to the second bromodomain (BD2) of BRD2.
[1] Its mechanism of action is centered on the competitive inhibition of BET bromodomains,
which are crucial epigenetic "readers." These proteins recognize and bind to acetylated lysine
residues on histone tails, a key step in the transcriptional activation of genes.

By binding to the acetyl-lysine binding pocket of BET bromodomains, TC AC 28 displaces the
BET proteins from chromatin. This prevents the recruitment of the transcriptional machinery,
including RNA polymerase Il and other transcription factors, to the promoter and enhancer
regions of target genes. The ultimate result is the downregulation of the expression of key
genes involved in cellular proliferation and oncogenesis.

Quantitative Data: Binding Affinity

The binding affinity of TC AC 28 for the bromodomains of BRD2 has been quantified,
demonstrating a notable selectivity for the second bromodomain.
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Target Domain Dissociation Constant (Kd)
BRD2(1) 800 nM
BRD2(2) 40 nM

Table 1: Dissociation constants (Kd) of TC AC
28 for the first and second bromodomains of the
BRD?2 protein. Data sourced from

MedchemExpress and Tocris Bioscience.[1]

This 20-fold selectivity for BRD2(2) over BRD2(1) is a key characteristic of TC AC 28's
biochemical profile.

Signaling Pathway Diagram

The following diagram illustrates the mechanism of action of TC AC 28 at the molecular level.
Under normal conditions, BET proteins like BRD2 bind to acetylated histones, recruiting
transcriptional machinery to drive gene expression. TC AC 28 competitively inhibits this
interaction.
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Caption: Mechanism of BET inhibition by TC AC 28.
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Experimental Protocols

A key experiment to determine the binding affinity (Kd) of a compound like TC AC 28 is
Isothermal Titration Calorimetry (ITC).

Protocol: Isothermal Titration Calorimetry (ITC)

o Protein Preparation: Express and purify the recombinant bromodomain constructs (e.g.,
BRD2(1) and BRD2(2)) using standard chromatography techniques (e.g., Ni-NTA, size-
exclusion). Dialyze the purified protein into the ITC buffer (e.g., 50 mM HEPES pH 7.5, 150
mM NacCl).

e Compound Preparation: Dissolve TC AC 28 in a compatible solvent (e.g., DMSO) and then
dilute into the identical ITC buffer used for the protein to a final concentration of
approximately 10-20 times the expected Kd.

o ITC Instrument Setup: Set the calorimeter to the desired experimental temperature (e.g.,
25°C). Load the protein solution into the sample cell (at a concentration of ~10-20 uM) and
the TC AC 28 solution into the injection syringe.

« Titration: Perform a series of small, sequential injections (e.g., 2-4 uL) of the TC AC 28
solution into the protein-containing sample cell. Allow the system to reach equilibrium after
each injection.

o Data Acquisition: The instrument measures the heat released or absorbed during the binding
event after each injection. This generates a titration curve of heat change versus the molar
ratio of ligand to protein.

» Data Analysis: Fit the integrated heat data to a suitable binding model (e.g., one-site binding
model) using the manufacturer's analysis software (e.g., MicroCal Origin). This analysis will
yield the thermodynamic parameters of the interaction, including the dissociation constant
(Kd), enthalpy (AH), and stoichiometry (n).

Experimental Workflow Diagram

The following diagram outlines the workflow for determining the binding affinity of TC AC 28
using Isothermal Titration Calorimetry.
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Caption: Workflow for Isothermal Titration Calorimetry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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